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Compound of Interest

Compound Name: (S)-4-Methoxydalbergione

CAS No.: 2543-95-5

Cat. No.: B161816

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(S)-4-Methoxydalbergione is a neoflavonoid found in various species of the Dalbergia genus,

commonly known as rosewoods. This compound has garnered interest for its potential

biological activities, including anti-inflammatory properties. These application notes provide a

comprehensive protocol for the extraction and isolation of (S)-4-Methoxydalbergione from

plant material, primarily targeting the heartwood of Dalbergia species, which are rich sources of

this compound. The provided methodologies are based on established phytochemical

extraction techniques for neoflavonoids from this genus.

Data Presentation: Flavonoid Content in Dalbergia
odorifera
While specific yield data for (S)-4-Methoxydalbergione can vary significantly based on the

plant part, geographical origin, and extraction method, the following table summarizes the
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content of major flavonoids found in different parts of Dalbergia odorifera to provide a reference

for expected compound concentrations from an optimized extraction.[1]

Plant Part Sativanone (mg/g DW)
3'-O-methylviolanone
(mg/g DW)

Heartwood 5.782 - 27.991 10.293 - 24.561

Leaf Not specified Not specified

Flower Not specified Not specified

Pod Not specified Not specified

DW: Dry Weight. Data sourced from a study on Dalbergia odorifera, where these were the most

abundant flavonoids detected.[1]

Experimental Protocols
General Extraction of Neoflavonoids from Dalbergia
Heartwood
This protocol describes a general method for the extraction of (S)-4-Methoxydalbergione and

other neoflavonoids from the heartwood of Dalbergia species using solvent extraction followed

by purification.

Materials and Equipment:

Dried and powdered heartwood of Dalbergia species (e.g., D. odorifera, D. sissoo)

Methanol (reagent grade)

Ethanol (reagent grade)

Hexane (reagent grade)

Ethyl acetate (reagent grade)

Silica gel (60-120 mesh) for column chromatography
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Soxhlet apparatus or ultrasonic bath

Rotary evaporator

Chromatography column

Thin-layer chromatography (TLC) plates (silica gel G)

Beakers, flasks, and other standard laboratory glassware

Analytical balance

Filtration apparatus

Protocol:

Step 1: Preparation of Plant Material

Obtain heartwood from a reputable source.

Air-dry the plant material in the shade to prevent the degradation of phytochemicals.

Grind the dried heartwood into a coarse powder to increase the surface area for extraction.

Step 2: Extraction

Method A: Hot Methanol Reflux (Soxhlet Extraction)

Weigh 150 g of the powdered plant material and place it in a thimble.

Place the thimble in a Soxhlet apparatus.

Add a sufficient volume of methanol to the distillation flask.

Heat the solvent to its boiling point and carry out the extraction for approximately 30 hours.

After extraction, concentrate the methanolic extract under reduced pressure using a rotary

evaporator to obtain a viscous mass. The yield of the crude methanolic extract from

Dalbergia sissoo leaves has been reported to be around 4.8%.
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Method B: Ultrasound-Assisted Extraction

Weigh 200 mg of the powdered plant material and place it in a flask.

Add 25 mL of 70% (v/v) aqueous methanol solution.[1]

Place the flask in an ultrasonic bath and sonicate at 40°C for 45 minutes.[1]

After extraction, centrifuge the mixture to separate the supernatant from the plant debris.

Filter the supernatant through a 0.22 µm membrane filter.

Step 3: Purification by Column Chromatography

Prepare a slurry of silica gel (60-120 mesh) in hexane and pack it into a chromatography

column.

Dissolve the crude extract in a minimal amount of the initial mobile phase (hexane).

Load the dissolved extract onto the top of the silica gel column.

Elute the column with a solvent gradient of increasing polarity, starting with hexane and

gradually increasing the proportion of ethyl acetate and then methanol. A common gradient

system is hexane -> hexane:ethyl acetate mixtures -> ethyl acetate -> ethyl

acetate:methanol mixtures -> methanol.

Collect fractions of the eluate and monitor the separation using thin-layer chromatography

(TLC).

Combine the fractions containing the compound of interest, as identified by TLC comparison

with a standard if available.

Evaporate the solvent from the combined fractions to obtain the purified (S)-4-
Methoxydalbergione.

Visualizations
Experimental Workflow
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The following diagram illustrates the general workflow for the extraction and isolation of (S)-4-
Methoxydalbergione from plant material.

Plant Material (Dalbergia Heartwood)

Grinding and Powdering

Extraction
(e.g., Soxhlet with Methanol or

Ultrasound-Assisted with 70% Methanol)

Filtration / Centrifugation

Solvent Evaporation
(Rotary Evaporator)

Crude Extract

Column Chromatography
(Silica Gel)

Fraction Collection and TLC Monitoring

Purified (S)-4-Methoxydalbergione
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Click to download full resolution via product page

Caption: Workflow for the extraction and isolation of (S)-4-Methoxydalbergione.

Proposed Anti-Inflammatory Signaling Pathway
Based on the known anti-inflammatory activity of (S)-4-Methoxydalbergione and related

chalcones from Dalbergia species, the following diagram illustrates a proposed mechanism of

action involving the inhibition of the NF-κB signaling pathway.[2]
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Caption: Proposed anti-inflammatory mechanism via NF-κB pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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